Cas no 1806544-31-9 (Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate
• CAS No: 1806544-31-9
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 4950486
• Update Time: 2025-07-22

Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO3/c1-3-17-13(16)12-6-10(4-9(2)15)5-11(7-12)8-14/h5-7H,3-4,8H2,1-2H3
• InChI Key： PPAWSMCGLFWKPI-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=CC(=C1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate

Recent Advances in the Application of Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate (CAS: 1806544-31-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate (CAS: 1806544-31-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and oxopropyl functional groups, serves as a critical building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in drug discovery, medicinal chemistry, and targeted therapy, highlighting its role in the creation of bioactive compounds with enhanced efficacy and specificity.

One of the key areas of research involving Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate is its use in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of kinase inhibitors, which are pivotal in cancer therapy. The bromomethyl group facilitates selective alkylation reactions, enabling the precise modification of target molecules to improve their binding affinity and pharmacokinetic properties. This approach has shown promise in overcoming drug resistance, a major challenge in oncology.

In addition to its role in drug development, Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate has been investigated for its potential in chemical biology as a probe for studying protein-ligand interactions. Researchers have utilized its reactive bromomethyl moiety to label proteins selectively, allowing for the visualization and tracking of molecular interactions in cellular environments. A recent study in ACS Chemical Biology highlighted its use in activity-based protein profiling (ABPP), a technique that enables the identification of enzyme activities in complex biological systems. This application underscores the compound's value in elucidating biological mechanisms and identifying new drug targets.

Furthermore, the oxopropyl group in Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate provides a handle for further chemical modifications, making it a valuable scaffold for combinatorial chemistry. Recent advancements in synthetic methodologies have enabled the efficient derivatization of this compound, leading to the discovery of novel bioactive molecules with diverse therapeutic applications. For example, a 2024 report in Organic Letters detailed a one-pot synthesis strategy that leverages the reactivity of both functional groups to generate a library of compounds with potential anti-inflammatory properties. This approach exemplifies the compound's versatility in medicinal chemistry.

Despite its promising applications, challenges remain in the large-scale production and optimization of Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate. Issues such as stability, solubility, and selectivity must be addressed to fully exploit its potential in pharmaceutical development. Ongoing research aims to refine synthetic routes and improve the compound's physicochemical properties, ensuring its suitability for preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Ethyl 3-(bromomethyl)-5-(2-oxopropyl)benzoate (CAS: 1806544-31-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to mechanistic studies, making it a focal point of contemporary research. As synthetic and analytical techniques continue to advance, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future studies will likely explore its potential in emerging fields such as targeted drug delivery and precision medicine, further expanding its impact on human health.